Cas no 817578-26-0 (4,8,11,15,22-Pentaazabicyclo[16.3.1]docosa-1(22),18,20-triene-3,16-dione)

• Product Name: 4,8,11,15,22-Pentaazabicyclo[16.3.1]docosa-1(22),18,20-triene-3,16-dione
• CAS No: 817578-26-0
• MF: C₁₇H₂₇N₅O₂
• MW: 333.42858338356
• CID: 703174
• PubChem ID: 71420838
• Update Time: 2025-04-19

4,8,11,15,22-Pentaazabicyclo[16.3.1]docosa-1(22),18,20-triene-3,16-dione Chemical and Physical Properties

Names and Identifiers

• 4,8,11,15,22-Pentaazabicyclo[16.3.1]docosa-1(22),18,20-triene-3,16-dione
• 4,8,11,15,22-pentazabicyclo[16.3.1]docosa-1(22),18,20-triene-3,16-dione
• 817578-26-0
• DTXSID60840020

• Inchi： 1S/C17H27N5O2/c23-16-12-14-4-1-5-15(22-14)13-17(24)21-9-3-7-19-11-10-18-6-2-8-20-16/h1,4-5,18-19H,2-3,6-13H2,(H,20,23)(H,21,24)
• InChI Key： RMJCXOHXIHNFNV-UHFFFAOYSA-N
• SMILES： O=C1CC2=CC=CC(CC(NCCCNCCNCCCN1)=O)=N2

Computed Properties

• Exact Mass: 333.21647512g/mol
• Monoisotopic Mass: 333.21647512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 95.2Ų